Cas no 627520-96-1 (1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-)

1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl- structure
627520-96-1 structure
Product Name:1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
CAS No:627520-96-1
MF:C20H35FN2
MW:322.503709077835
CID:432999
PubChem ID:16076385
Update Time:2025-04-19

1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
    • N'-[(2-fluorophenyl)methyl]-N-undecylethane-1,2-diamine
    • 627520-96-1
    • N~1~-[(2-Fluorophenyl)methyl]-N~2~-undecylethane-1,2-diamine
    • DTXSID30581857
    • N'-[(2-fluorophenyl)methyl]-N-undecyl-ethane-1,2-diamine
    • Inchi: 1S/C20H35FN2/c1-2-3-4-5-6-7-8-9-12-15-22-16-17-23-18-19-13-10-11-14-20(19)21/h10-11,13-14,22-23H,2-9,12,15-18H2,1H3
    • InChI Key: ZTRNFYPTTMBOOH-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCCNCCCCCCCCCCC

Computed Properties

  • Exact Mass: 322.27865
  • Monoisotopic Mass: 322.27842729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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